Dichloroacetic Acid Methyl Ester
Dichloroacetic Acid Methyl Ester
Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
116-54-1
VCID:
VC0051726
InChI:
InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
SMILES:
COC(=O)C(Cl)Cl
Molecular Formula:
C3H4Cl2O2
Molecular Weight:
142.97 g/mol
Dichloroacetic Acid Methyl Ester
CAS No.: 116-54-1
Reference Standards
VCID: VC0051726
Molecular Formula: C3H4Cl2O2
Molecular Weight: 142.97 g/mol
| CAS No. | 116-54-1 |
|---|---|
| Product Name | Dichloroacetic Acid Methyl Ester |
| Molecular Formula | C3H4Cl2O2 |
| Molecular Weight | 142.97 g/mol |
| IUPAC Name | methyl 2,2-dichloroacetate |
| Standard InChI | InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3 |
| Standard InChIKey | HKMLRUAPIDAGIE-UHFFFAOYSA-N |
| SMILES | COC(=O)C(Cl)Cl |
| Canonical SMILES | COC(=O)C(Cl)Cl |
| Boiling Point | 289 °F at 760 mm Hg (USCG, 1999) 142.9 °C |
| Density | 1.3774 at 68 °F (USCG, 1999) |
| Flash Point | 176 °F (USCG, 1999) |
| Melting Point | -62 °F (USCG, 1999) -51.9 °C |
| Physical Description | Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals. |
| Description | Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals. |
| Synonyms | 1,1-Dichloro-2-methoxy-2-oxoethane; Dichloroacetic Acid Methyl Ester; Methyl 2,2-dichloroacetate; Methyl dichloroacetate; NSC 2882 |
| Vapor Pressure | 4.51 mmHg |
| PubChem Compound | 8315 |
| Last Modified | Nov 11 2021 |
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